Chalcone
Overview
Description
Chalcone is a foundational aromatic ketone and an enone, forming the core structure of many biologically significant compounds, including chalcones themselves. These compounds serve as the biogenetic precursors to flavonoids and isoflavonoids, which are plentiful in plants. Chalcones have garnered attention in medicinal chemistry due to their role as active lead molecules in drug discovery, showcasing a wide range of biological activities and applications in various fields (Aluru Rammohan et al., 2020).
Synthesis Analysis
Chalcones can be synthesized via the Claisen-Schmidt condensation reaction, which involves the condensation of an acetophenone with an aldehyde in the presence of a base. This reaction is notable for its versatility, as it allows for the introduction of various substituents on the this compound framework, thereby enabling the synthesis of a wide array of derivatives with diverse biological activities. The development of new synthetic methodologies has facilitated the preparation of this compound derivatives, emphasizing the simplicity of their synthesis and the potential for generating a broad spectrum of compounds (Shi Dao-hua, 2009).
Molecular Structure Analysis
The molecular structure of chalcones is characterized by the presence of an α,β-unsaturated carbonyl group, which plays a critical role in their biological activity. This structural motif allows for a degree of conformational flexibility and electronic delocalization, which contributes to the compounds' reactivity and interaction with biological targets. Studies have shown that the molecular geometry, electronic distribution, and non-covalent interactions within chalcones can be finely tuned through substitution, influencing their optical and nonlinear optical properties (M. Arshad et al., 2017).
Chemical Reactions and Properties
Chalcones undergo a variety of chemical reactions, including cyclization, addition, and nucleophilic substitution, enabling the synthesis of numerous heterocyclic compounds with significant pharmacological properties. Their α,β-unsaturated carbonyl system is highly reactive, facilitating interactions with nucleophiles and leading to the formation of complex structures with diverse biological activities (S. N. Bukhari et al., 2012).
Physical Properties Analysis
The physical properties of chalcones, such as melting points, solubility, and crystallinity, are influenced by the nature and position of substituents on the this compound skeleton. These properties are crucial for the compounds' application in various fields, including materials science and pharmaceuticals. For instance, modifications in the this compound structure can result in compounds with liquid crystalline properties, opening up applications in the development of new materials (H. T. Srinivasa et al., 2017).
Chemical Properties Analysis
The chemical properties of chalcones, including their reactivity and interaction with various reagents, are central to their utility in synthetic chemistry and drug design. The presence of the α,β-unsaturated carbonyl group allows for a range of chemical transformations, leading to the synthesis of compounds with potent biological activities. Chalcones have demonstrated a wide spectrum of pharmacological properties, attributed to their structural versatility and the ability to interact with biological targets through various modes of action (S. Gaonkar & U. Vignesh, 2017).
Scientific Research Applications
Firefly Luciferase Inhibition : Chalcone compounds are effective inhibitors of firefly luciferase. This property is significant in both in vitro and in vivo contexts, offering insights for research in life science (Zhang et al., 2017).
Medicinal Chemistry and Drug Discovery : Chalcones serve as active lead molecules in medicinal chemistry. They are precursors of flavonoids and isoflavonoids and have potential for new drug discoveries (Rammohan et al., 2020).
Treatment of Diseases : Research is exploring chalcones for the development of drugs to treat diseases such as cancer, diabetes, HIV, tuberculosis, and malaria (Singh et al., 2014).
Drug Design : this compound derivatives are potential sources for designing new effective drugs. Techniques like bioisosterism, molecular hybridization, and pro-drug design are employed (Gomes et al., 2017).
Metal this compound Complexes : These complexes show promise in pharmaceutical applications, including anticancer activity, selective cytotoxicity, and antioxidant and antibacterial effects (Sulpizio et al., 2018).
Therapeutic Applications : this compound-based compounds are under investigation for their antiproliferative, antidiabetic, anti-infective, anti-inflammatory, antioxidant, antiaging, neuroprotective, and cardioprotective properties (Mahapatra et al., 2019).
Antioxidant and Anti-inflammatory Properties : Chalcones have shown potential in these areas, making them promising candidates for therapeutic applications (Kontogiorgis et al., 2008).
Alzheimer's Disease : this compound and its analogs have shown potential for therapeutic and diagnostic applications in Alzheimer's disease due to their small molecular size and flexibility for modifications (Thapa et al., 2021).
Anticancer Activity : Chalcones exhibit anti-cancer activity through various mechanisms, including inhibition of topoisomerases, MDR channels, and various enzymes (P et al., 2022).
Anti-inflammatory Potential : this compound derivatives show anti-inflammatory activity by inhibiting targets like Cyclooxygenase (COX), Lipooxygenase (LOX), Interleukins (IL), Prostaglandins (PGs), Nitric Oxide Synthase (NOS) (Mahapatra et al., 2017).
Mechanism of Action
Target of Action
Chalcones, also known as (E)-Chalcones, are a group of naturally occurring compounds that have been found to interact with a variety of targets. These include cancer cell lines, pathological microorganisms, parasites, and several signaling molecules and cascades related to disease modification . They are known to inhibit several anticancer targets, including thioredoxin reductase , and tubulin polymerization . They also interact with human serum albumin and cyclooxygenase-2 .
Mode of Action
Chalcones demonstrate their ability to modulate a number of targets through multifaceted and complex underlying mechanisms . For example, they have been shown to disrupt cell membranes . The presence of a reactive α,β-unsaturated carbonyl group in chalcones confers upon them a broad range of pharmacological properties . They have been found to cause significant changes in cell morphology and biochemical/molecular parameters .
Biochemical Pathways
Chalcones affect several biochemical pathways. They have been shown to arrest cell cycle in the G1 phase by decreased expression of cyclin D1, CDK4 (cyclin-dependent kinase 4), and phospho-Rb . They also modulate a number of signaling molecules and cascades related to disease modification .
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) properties of chalcones have been studied to understand their drug availability properties . .
Result of Action
The molecular and cellular effects of chalcones’ action are significant. They have been reported to possess many beneficial biological effects including anti-inflammatory, antimicrobial, antifungal, antioxidant, cytotoxic, antitumor, and chemopreventive activities . They have also been shown to trigger significant changes in cell morphology and biochemical/molecular parameters .
Action Environment
Environmental factors can influence the action, efficacy, and stability of chalcones. It is known that chalcones are structurally diverse group of flavonoids and easily allow to cyclize forming flavonoid structure which is isomeric key step for the skeletal modification of chalcones . This suggests that their structure and function could be influenced by environmental conditions.
Safety and Hazards
properties
IUPAC Name |
(E)-1,3-diphenylprop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H/b12-11+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQFBYFPFKXHELB-VAWYXSNFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20873536 | |
Record name | (E)-Chalcone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20873536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow powder; [Alfa Aesar MSDS], Solid | |
Record name | Chalcone | |
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Record name | Chalcone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003066 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Boiling Point |
346.50 °C. @ 760.00 mm Hg | |
Record name | Chalcone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003066 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Vapor Pressure |
0.000107 [mmHg] | |
Record name | Chalcone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20420 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
614-47-1, 94-41-7 | |
Record name | trans-Chalcone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=614-47-1 | |
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Record name | Chalcone | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000094417 | |
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Record name | Chalcone | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000614471 | |
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Record name | 614-47-1 | |
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Record name | Chalcone | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26612 | |
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Record name | Chalcone | |
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Record name | 2-Propen-1-one, 1,3-diphenyl- | |
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Record name | (E)-Chalcone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20873536 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chalcone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.119 | |
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Record name | CHALCONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5S5A2Q39HX | |
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Record name | Chalcone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003066 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
57.5 °C | |
Record name | Chalcone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003066 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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